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Introduction
Norfloxacin, a synthetic fluoroquinolone antibacterial agent, is widely used in the treatment of

various bacterial infections. Norfloxacin nicotinate is a salt of Norfloxacin and nicotinic acid.

This application note describes a simple, rapid, and cost-effective UV-Vis spectrophotometric

method for the quantitative estimation of Norfloxacin nicotinate in bulk and pharmaceutical

dosage forms. The method is based on the measurement of the ultraviolet absorbance of the

Norfloxacin moiety in an acidic medium. In 0.1 N hydrochloric acid, Norfloxacin nicotinate

dissociates, and Norfloxacin exhibits a distinct absorption maximum at approximately 277 nm.

[1][2][3][4] The interference from nicotinic acid at this wavelength is minimal, as its absorption

maximum in the same medium is around 261 nm. This allows for the selective determination of

Norfloxacin.

Principle
The underlying principle of this method is the application of Beer-Lambert's law, which states

that the absorbance of a solution is directly proportional to the concentration of the absorbing

species and the path length of the light through the solution. By dissolving Norfloxacin

nicotinate in 0.1 N hydrochloric acid, the salt dissociates into Norfloxacin and nicotinic acid. The
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concentration of Norfloxacin is then determined by measuring the absorbance at its wavelength

of maximum absorption (λmax), which is approximately 277 nm.[1][2][4]

Data Presentation
The following tables summarize the key quantitative data and validation parameters for the UV-

Vis spectrophotometric estimation of Norfloxacin.

Table 1: Optical Characteristics and Method Parameters

Parameter Value Reference

Analyte
Norfloxacin (from Norfloxacin

Nicotinate)

Diluent / Solvent 0.1 N Hydrochloric Acid [1][2][3][4]

Wavelength of Maximum

Absorbance (λmax)
277 nm [1][2][4]

Linearity Range 2 - 12 µg/mL [3][4]

Correlation Coefficient (r²) > 0.999 [1]

Molar Absorptivity
Not explicitly stated in

reviewed sources

Table 2: Summary of Validation Parameters
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Validation Parameter Result Reference

Accuracy (% Recovery) 99.23% to 101% [4]

Precision (% RSD) < 2%

Limit of Detection (LOD) 0.67 µg/mL [1]

Limit of Quantification (LOQ) 2.03 µg/mL [1]

Robustness
The method is robust for small

variations in wavelength.
[1]

Specificity

The method is selective for

Norfloxacin in the presence of

common excipients.[1] The

λmax of nicotinic acid (approx.

261 nm in 0.1 N HCl) is

sufficiently separated from that

of Norfloxacin (277 nm) to

minimize interference.[1][5]

Experimental Protocols
Materials and Reagents

Norfloxacin Nicotinate reference standard

Norfloxacin Nicotinate sample (e.g., tablets)

Hydrochloric Acid (HCl), concentrated, analytical grade

Distilled or deionized water

Volumetric flasks (10 mL, 100 mL)

Pipettes

UV-Vis Spectrophotometer (double beam, with 1 cm quartz cuvettes)
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Preparation of 0.1 N Hydrochloric Acid
Accurately measure 8.3 mL of concentrated hydrochloric acid and carefully add it to a 1000 mL

volumetric flask containing approximately 500 mL of distilled water. Mix well and make up the

volume to the mark with distilled water.

Preparation of Standard Stock Solution (100 µg/mL of
Norfloxacin)
Accurately weigh a quantity of Norfloxacin Nicotinate reference standard equivalent to 10 mg of

Norfloxacin and transfer it to a 100 mL volumetric flask. Add approximately 70 mL of 0.1 N HCl

and sonicate for 15 minutes to dissolve the contents completely.[3] Make up the volume to the

mark with 0.1 N HCl. This will give a standard stock solution of 100 µg/mL with respect to

Norfloxacin.

Preparation of Working Standard Solutions and
Calibration Curve
From the standard stock solution, pipette out aliquots into a series of 10 mL volumetric flasks to

obtain final concentrations in the range of 2 to 12 µg/mL (e.g., 0.2, 0.4, 0.6, 0.8, 1.0, and 1.2

mL).[3][4] Dilute to the mark with 0.1 N HCl. Measure the absorbance of each solution at 277

nm against 0.1 N HCl as a blank. Plot a calibration curve of absorbance versus concentration.

Preparation of Sample Solution (for Pharmaceutical
Formulations)

Weigh and finely powder not fewer than 20 tablets.

Accurately weigh a portion of the powder equivalent to 10 mg of Norfloxacin and transfer it to

a 100 mL volumetric flask.

Add about 70 mL of 0.1 N HCl and sonicate for 15-20 minutes to ensure complete dissolution

of the drug.

Make up the volume to the mark with 0.1 N HCl.

Filter the solution through a Whatman filter paper (No. 41).
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From the filtrate, pipette a suitable aliquot into a 10 mL volumetric flask and dilute to the

mark with 0.1 N HCl to obtain a final concentration within the linearity range (e.g., 6 µg/mL).

Estimation of Norfloxacin Nicotinate in the Sample
Measure the absorbance of the final sample solution at 277 nm against 0.1 N HCl as a blank.

Determine the concentration of Norfloxacin in the sample solution from the calibration curve.

The amount of Norfloxacin nicotinate can then be calculated based on the molecular weights.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b040109#uv-vis-spectrophotometric-method-for-
norfloxacin-nicotinate-estimation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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